3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide
Overview
Description
3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide, also known as BMEB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMEB is a white crystalline powder that is soluble in organic solvents and is commonly used as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide is not fully understood, but it is believed to exert its antitumor activity by inhibiting the activity of certain enzymes involved in cell proliferation and survival.
Biochemical and Physiological Effects:
3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide has been shown to exhibit antitumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia. 3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide has also been shown to exhibit moderate toxicity towards normal cells, indicating its potential as a selective anticancer agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide in lab experiments is its high purity and stability, which allows for reproducible results. However, one limitation of using 3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide is its relatively high cost, which may limit its use in larger scale experiments.
Future Directions
There are several potential future directions for the study of 3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide. One area of interest is the development of 3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide derivatives with improved antitumor activity and selectivity towards cancer cells. Another area of interest is the use of 3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide as a building block for the synthesis of novel materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of 3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide and its potential applications in other fields.
Scientific Research Applications
3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, 3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide has been shown to exhibit antitumor activity and is being investigated as a potential drug candidate for the treatment of cancer. In materials science, 3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide has been used as a building block for the synthesis of novel polymers and materials. In organic synthesis, 3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide is commonly used as a reagent for the synthesis of various organic compounds.
properties
IUPAC Name |
3-bromo-4-(2-methoxyethoxy)-N-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO3/c1-13-11(14)8-3-4-10(9(12)7-8)16-6-5-15-2/h3-4,7H,5-6H2,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRQLVZSNTKVJGU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC(=C(C=C1)OCCOC)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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